(E)-2-(4-chlorophenoxy)-N'-(2-oxoindolin-3-ylidene)acetohydrazide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide
• InChI: InChI=1S/C16H12ClN3O3/c17-10-5-7-11(8-6-10)23-9-14(21)19-20-15-12-3-1-2-4-13(12)18-16(15)22/h1-8,18,22H,9H2
• InChI Key: NRWFBHPLPKULEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O3
• Molecular Weight: 329.74 g/mol

Description

(E)-2-(4-chlorophenoxy)-N'-(2-oxoindolin-3-ylidene)acetohydrazide, also known as CPOIH, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Antioxidant Properties and Quantum-Chemical Studies

A study by Çavuş et al. (2020) explored the synthesis and characterization of novel carbohydrazones, including derivatives of 5-substituted isatin, to examine the relationship between electronic properties and antioxidant characteristics. Through quantum-chemical calculations and experimental methods, the antioxidant activity of these compounds was evaluated, revealing insights into their electronic and antioxidant properties (Çavuş, Yakan, Muğlu, & Bakır, 2020).

Utility in Synthesizing Novel Heterocycles

Mahmoud et al. (2013) highlighted the utility of a related compound, cyano-N-(2-oxo-1,2-dihydroindol-3-ylidene)acetohydrazide, in synthesizing novel heterocyclic compounds and spirooxoindoles. This research underlines the significance of such compounds in developing new chemical entities with potential applications in materials science and pharmaceuticals (Mahmoud, El-ziaty, El-Azm, Ismail, & Shiba, 2013).

Apoptosis Induction in Cancer Research

Sirisoma et al. (2009) discovered a series of substituted N′-(2-oxoindolin-3-ylidene)benzohydrazides as potent inducers of apoptosis in cancer research. These compounds were identified using cell- and caspase-based assays, highlighting the potential of (E)-2-(4-chlorophenoxy)-N'-(2-oxoindolin-3-ylidene)acetohydrazide derivatives in therapeutic applications, particularly in targeting cancer cells (Sirisoma, Pervin, Drewe, Tseng, & Cai, 2009).

Synthesis and Characterization for Material Science

Purandara et al. (2019) synthesized and characterized a new organic hydrazide derivative, 2-(4-chlorophenoxy)-N′-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide, demonstrating its potential in material science through spectroscopic characterization and crystal structure analysis. This study provides insights into the molecular structure and properties relevant to the development of materials with specific optical and thermal characteristics (Purandara, Raghavendra, Foro, Patil, Gowda, Dharmaprakash, & Vishwanatha, 2019).